Cas no 81561-63-9 (2-amino-1-(3-ethylphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3-ethylphenyl)ethan-1-ol
• CAS No: 81561-63-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5957248
• PubChem ID: 18627860
• Update Time: 2025-05-20

2-amino-1-(3-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(aminomethyl)-3-ethyl-
• AKOS017529774
• SCHEMBL10891671
• EN300-1830208
• 81561-63-9
• 2-hydroxy-2-(3-ethylphenyl)ethanamine
• 2-amino-1-(3-ethylphenyl)ethan-1-ol
• SRYINBYBQHHIND-UHFFFAOYSA-N

• Inchi： 1S/C10H15NO/c1-2-8-4-3-5-9(6-8)10(12)7-11/h3-6,10,12H,2,7,11H2,1H3
• InChI Key： SRYINBYBQHHIND-UHFFFAOYSA-N
• SMILES： C1(C(CN)O)=CC=CC(CC)=C1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 312.4±27.0 °C(Predicted)
• pka: 12.07±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-1-(3-ethylphenyl)ethan-1-ol

Professional Introduction to 2-amino-1-(3-ethylphenyl)ethan-1-ol (CAS No. 81561-63-9)

2-amino-1-(3-ethylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 81561-63-9, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This organic molecule, featuring a structural framework that includes an amino group and an ethyl side chain attached to a phenyl ring, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The compound's unique chemical properties, stemming from its aromatic and aliphatic components, make it a valuable candidate for further exploration in drug discovery and biochemical pathways.

The molecular structure of 2-amino-1-(3-ethylphenyl)ethan-1-ol consists of a benzene ring substituted with an ethyl group at the para position relative to an amino group, which is connected to an ethanol moiety. This configuration imparts specific electronic and steric characteristics that can influence its reactivity and interaction with biological targets. The presence of both electron-donating (amino) and electron-withdrawing (phenyl ring) groups suggests that this compound may exhibit a range of pharmacological activities, making it a promising scaffold for the development of novel therapeutic agents.

In recent years, the field of drug discovery has seen a surge in interest towards small molecules that can modulate biological processes at the molecular level. 2-amino-1-(3-ethylphenyl)ethan-1-ol has been studied for its potential role in inhibiting certain enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders. Preliminary computational studies have indicated that this compound may interact with key protein targets, suggesting its utility as an intermediate in the synthesis of more complex pharmacophores.

The synthesis of 2-amino-1-(3-ethylphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the importance of modern chemical techniques in optimizing drug-like properties.

One of the most intriguing aspects of 2-amino-1-(3-ethylphenyl)ethan-1-ol is its potential as a building block for more sophisticated molecules. Researchers have explored its derivatives to enhance binding affinity and selectivity towards specific biological targets. For instance, modifications at the amino group or the phenyl ring have led to compounds with improved pharmacokinetic profiles, making them more suitable for clinical applications. Such structural modifications underscore the versatility of this compound in medicinal chemistry.

The pharmacological evaluation of 2-amino-1-(3-ethylphenyl)ethan-1-ol has revealed promising results in preclinical studies. Its ability to modulate enzyme activity and receptor binding has been linked to potential therapeutic benefits in various disease models. Specifically, studies have shown that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, their interaction with neurotransmitter receptors suggests potential applications in treating neurological disorders.

From a biochemical perspective, 2-amino-1-(3-ethylphenyl)ethan-1-ol has been investigated for its role in cellular signaling pathways. Its structural features allow it to interact with both intracellular and extracellular targets, making it a versatile tool for studying complex biological systems. Researchers have utilized this compound to probe mechanisms underlying diseases such as cancer and autoimmune disorders, providing insights into potential therapeutic strategies.

The development of novel analytical techniques has further enhanced our understanding of 2-amino-1-(3-ethylphenyl)ethan-1-ol's behavior in biological systems. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its structure-function relationships. These advanced tools have enabled scientists to gain detailed insights into how this compound interacts with biological targets at the atomic level.

In conclusion, 2-amino-1-(3-ethylphenyl)ethan-1-ol (CAS No. 81561-63-9) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with promising preclinical results, make it a valuable asset for further exploration. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across multiple disease areas.